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Compound of Interest

Compound Name: Methyl 3-(3-pyridyl)propionate

Cat. No.: B1313091 Get Quote

Essential Safety and Handling Guide for Methyl
3-(3-pyridyl)propionate
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Methyl 3-(3-pyridyl)propionate in a laboratory setting. The

information is compiled to ensure the safe handling of this chemical by researchers, scientists,

and drug development professionals.

Disclaimer: A specific Safety Data Sheet (SDS) for Methyl 3-(3-pyridyl)propionate was not

located. The following guidance is based on the known properties of this chemical and safety

information for structurally related compounds, such as methyl propionate.[1] Users should

handle this chemical with caution and adhere to all standard laboratory safety practices.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the primary defense against chemical exposure. The

following equipment must be worn at all times when handling Methyl 3-(3-pyridyl)propionate.
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PPE Category Equipment Standard/Specification

Eye & Face Protection

Safety glasses with side-

shields or tightly fitting safety

goggles. A face shield may be

required for splash hazards.

Conforming to EN 166 (EU) or

NIOSH (US) approved

standards.[2][3]

Skin Protection

Chemical-resistant, impervious

gloves (e.g., Butyl rubber). A

lab coat or chemical-resistant

apron is mandatory.

Inspect gloves for degradation

or punctures before each use.

[2][4]

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood.

[4] If exposure limits may be

exceeded, use a full-face

respirator with appropriate

cartridges (e.g., type ABEK).[2]

[3]

Respirators must be tested

and approved under

government standards like

NIOSH (US) or CEN (EU).[2]

Body Protection

A complete suit protecting

against chemicals or flame-

retardant antistatic protective

clothing may be necessary

depending on the scale of

work.[2]

Protective equipment must be

selected based on the

concentration and amount of

the hazardous substance at

the specific workplace.[2]

Operational Plan: Safe Handling and Storage
Adherence to the following procedures is critical to minimize exposure and ensure a safe

working environment.

Handling:

Work in a properly operating chemical fume hood.[4]

Avoid contact with skin and eyes, and avoid inhaling vapor or mist.[2][3]

Use explosion-proof electrical, ventilating, and lighting equipment.[5][6]
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Employ non-sparking tools and take precautionary measures against static discharge.[5][6]

All metal parts of the equipment must be grounded.[5]

Wash hands thoroughly after handling and before breaks.[2]

Keep away from heat, sparks, open flames, and hot surfaces. No smoking in the handling

area.[2][5]

Storage:

Store in a cool, dry, and well-ventilated place.[2][5]

Keep containers tightly sealed and upright to prevent leakage.[2][4]

Store under an inert gas (nitrogen or Argon) at 2-8°C.[1]

Store away from incompatible materials such as strong oxidizing agents.[4][5]

First Aid Measures
Immediate and appropriate action is crucial in case of accidental exposure.
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Exposure Route First Aid Protocol

Inhalation

Move the person to fresh air at once.[7] If

breathing has stopped or is difficult, provide

artificial respiration or oxygen. Seek immediate

medical attention.[5][8]

Skin Contact

Immediately remove all contaminated clothing.

Flush the affected skin with plenty of soap and

water for at least 15 minutes.[7][8] If irritation

persists, get medical attention.[7]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[8] Remove contact

lenses if present and easy to do so. Seek

immediate medical attention.[5]

Ingestion

Do NOT induce vomiting.[8] If the person is

conscious, rinse their mouth with water and

have them drink 2-4 cupfuls of water or milk.[8]

Never give anything by mouth to an

unconscious person.[8] Seek immediate medical

attention.[7]

Spill and Disposal Plan
Spill Containment and Cleanup:

Evacuate: Evacuate personnel from the spill area and ensure adequate ventilation.[3]

Control Ignition Sources: Remove all sources of ignition (flames, sparks, hot surfaces).[9]

Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the product

enter drains.[2][10]

Absorption: Absorb the spill with an inert, non-combustible material such as sand, diatomite,

or universal binders.[4]
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Collection: Collect the absorbed material using non-sparking tools and place it into a

suitable, labeled container for disposal.[5]

Decontamination: Clean the affected area thoroughly.

Disposal:

Dispose of waste material in accordance with local, regional, and national regulations.[4]

Do not mix with other waste.[10] Handle uncleaned containers as you would the product

itself.[10]

Chemical and Physical Properties
The following table summarizes available data for Methyl 3-(3-pyridyl)propionate and the

related compound Methyl propionate for reference.

Property
Methyl 3-(3-
pyridyl)propionate

Methyl Propionate (for
comparison)

CAS Number 84199-98-4[1] 554-12-1[2]

Molecular Formula C9H11NO2[1] C4H8O2[10]

Molecular Weight 165.19 g/mol [1] 88.11 g/mol [2]

Appearance
Colorless to light yellow

Liquid[1]
-

Boiling Point 134°C @ 12mm Hg[1] 79°C[2]

Density
1.086 ± 0.06 g/cm³ (Predicted)

[1]
-

Flash Point 134°C / 12mm (Predicted)[1] 6.1°C (43.0°F) Closed Cup[11]

Storage Temp. 2-8°C, under inert gas[1] Store in a cool place[2]

Emergency Workflow: Chemical Spill Response
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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